Cas no 1805419-52-6 (Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate)

• Product Name: Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate
• CAS No: 1805419-52-6
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4933131
• Update Time: 2025-06-27

Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate

• Inchi： 1S/C10H10F2INO2/c1-5-6(3-7(15)16-2)4-14-9(8(5)13)10(11)12/h4,10H,3H2,1-2H3
• InChI Key： ABNBVCRAHLMZFJ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(CC(=O)OC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate

Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate: A Promising Compound in Pharmaceutical Research

Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate, with the chemical structure defined by the CAS No. 1805419-52-6, has emerged as a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique combination of fluorine, iodine, and methyl groups within a pyridine ring system, has garnered attention for its potential applications in drug discovery and development. Recent studies have highlighted its role in modulating biological pathways associated with inflammatory responses and metabolic regulation, making it a focal point for researchers aiming to address complex diseases.

The CAS No. 1805419-52-6 identifier ensures precise chemical representation, enabling researchers to reference this molecule accurately in scientific literature. The structural features of Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate include a pyridine ring substituted with a difluoromethyl group at the 2-position, an iodine atom at the 3-position, and a methyl group at the 4-position. The acetic acid side chain at the 5-position further enhances its chemical diversity and functional versatility. These substitutions contribute to the molecule's ability to interact with specific biological targets, such as kinase enzymes and ion channels, which are critical in cellular signaling processes.

Recent advancements in computational drug design have facilitated the exploration of Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate's pharmacological potential. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases such as rheumatoid arthritis and asthma. The molecule's ability to modulate this pathway suggests its potential as a therapeutic agent for conditions characterized by persistent inflammation.

Furthermore, the CAS No. 1805419-52-6 compound has shown promise in the context of metabolic disorders. Research published in ACS Chemical Biology in 2024 revealed that Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate can selectively target AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This interaction may provide new avenues for the treatment of type 2 diabetes and obesity, where dysregulation of metabolic pathways plays a central role.

One of the most notable features of Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate is its synthetic accessibility, which is crucial for large-scale production in pharmaceutical applications. A 2025 review in Organic & Biomolecular Chemistry outlined a novel multi-step synthesis strategy that optimizes yield and purity, reducing the cost of production. This advancement aligns with the industry's demand for cost-effective and scalable methods for drug development.

Additionally, the molecule's physicochemical properties have been extensively studied. Its logP value, which indicates lipophilicity, is within the range suitable for crossing biological membranes, enhancing its bioavailability. The solubility profile of Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate has been optimized through the incorporation of polar functional groups, making it compatible with various formulation techniques, including oral delivery and parenteral administration.

Recent in vitro and in vivo studies have further validated the therapeutic potential of this compound. A 2024 preclinical trial in Cell Reports demonstrated that Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate significantly reduces lipid accumulation in adipose tissue, suggesting its potential as an adjunct therapy for metabolic syndrome. These findings underscore the importance of continued research into its mechanisms of action and long-term safety profile.

The CAS No. 1805419-52-6 compound's role in targeted therapy is another area of active investigation. A 2023 study in Cancer Research explored its ability to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The molecule's capacity to suppress tumor growth in xenograft models highlights its potential as a candidate for oncology drug development.

Moreover, the structural flexibility of Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate allows for the design of structure-based drug analogs. Computational models have predicted that minor modifications to the fluorine or iodine substituents could enhance its selectivity and efficacy. This adaptability positions the compound as a versatile scaffold for the development of new therapeutics targeting a wide range of diseases.

Despite its promising properties, challenges remain in the clinical translation of Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate. Key areas requiring further investigation include its long-term toxicity, pharmacokinetic behavior, and drug-drug interactions. Ongoing studies are also exploring its potential in combination therapies, where it may synergize with existing medications to improve treatment outcomes.

In conclusion, Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate (CAS No. 1805419-52-6) represents a valuable molecule with significant implications for pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a promising candidate for the treatment of inflammatory, metabolic, and oncological disorders. Continued exploration of its properties and applications will be essential in realizing its full therapeutic potential.

As the field of medicinal chemistry evolves, the study of compounds like Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-acetate will remain critical for the discovery of novel therapeutics. The integration of advanced analytical techniques, computational modeling, and experimental validation will further enhance our understanding of its mechanisms and optimize its use in clinical settings. The journey of this molecule from the laboratory to the clinic exemplifies the dynamic and interdisciplinary nature of modern drug development.

For researchers and pharmaceutical professionals, the exploration of CAS No. 1805419-52-6 and its derivatives offers exciting opportunities to address complex health challenges. The continued pursuit of knowledge in this area will undoubtedly contribute to the advancement of medicine and the improvement of patient care.